Fabrication of stable and efficient 2D/3D perovskite solar cells through post-treatment with TBABF4†

Journal of Materials Chemistry C Pub Date: 2020-12-08 DOI: 10.1039/D0TC05010E

Abstract

Perovskite solar cells (PSCs), with their low cost and simple fabrication, have emerged as promising devices to solve global warming issues. In this study, tetrabutylammonium tetrafluoroborate (TBABF4) was used as a passivator to boost the performance and the stability of the fabricated PSCs. Through TBABF4 post-treatment, the perovskite film's grain boundaries were passivated, which caused a reduction of charge traps on the surface of the perovskite layer and served as interfacial engineering at the perovskite/hole transport layer (HTL) interface. It was found that TBABF4 can act as a source of TBA+ cations and cause the formation of a 2D/3D heterostructure layer, which increases the stability of PSCs. Indeed, the 2D/3D structure derived from TBABF4 solution plays the role of a shield layer to protect the surface of the perovskite layer from degradation and facilitates charge transport processes. The post-treatment of perovskite films is, thus, introduced as an approach to address both the stability and the performance of PSCs and as a step forward to commercialize PSCs.

Graphical abstract: Fabrication of stable and efficient 2D/3D perovskite solar cells through post-treatment with TBABF4
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Journal of Materials Chemistry C
Journal Name：Journal of Materials Chemistry C
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